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Compound of Interest

Compound Name:
6-epi-Medroxy Progesterone-d3

17-Acetate

Cat. No.: B1158034 Get Quote

An In-depth Examination of a Labeled Epimer for Advanced Analytical Applications

This technical guide provides a comprehensive overview of 6-epi-Medroxyprogesterone-d3 17-

Acetate, a deuterated epimer of Medroxyprogesterone Acetate (MPA). This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its properties, potential applications, and the methodologies relevant to its use.

Introduction
6-epi-Medroxyprogesterone-d3 17-Acetate is the 6β-methyl epimer of Medroxyprogesterone

Acetate, incorporating three deuterium atoms in the 17-acetate group.[1] As a stable isotope-

labeled compound, it serves as a valuable tool in analytical chemistry, particularly in mass

spectrometry-based assays, for the quantification of its corresponding unlabeled epimer, which

is a known impurity in Medroxyprogesterone Acetate preparations.[2] Its structural similarity to

MPA and its distinct mass make it an ideal internal standard for achieving high accuracy and

precision in bioanalytical and pharmaceutical quality control studies.

Physicochemical Properties and Specifications
While specific experimental data for 6-epi-Medroxyprogesterone-d3 17-Acetate is not

extensively published, its properties can be inferred from its chemical structure and data

available for the parent compound, Medroxyprogesterone Acetate.
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Property Value Reference

Chemical Name
(6β)-17-(Acetyloxy)-6-(methyl-

d3)pregn-4-ene-3,20-dione
[1]

Synonyms

17-Hydroxy-6β-(methyl-

d3)pregn-4-ene-3,20-dione

Acetate, 6β-(Methyl-d3)-17α-

hydroxyprogesterone Acetate

[1]

Molecular Formula C₂₄H₃₁D₃O₄ [1]

Molecular Weight 389.54 g/mol [1]

Appearance
White to off-white solid

(inferred)

Storage 2-8°C Refrigerator [1]

Synthesis and Characterization
A definitive, published synthesis protocol for 6-epi-Medroxyprogesterone-d3 17-Acetate is not

readily available. However, its synthesis can be conceptualized based on established synthetic

routes for Medroxyprogesterone Acetate and its derivatives.

A potential synthetic pathway could involve the stereoselective introduction of a methyl group at

the 6β position of a suitable progesterone precursor, followed by acetylation at the 17α position

using a deuterated acetylating agent. A generalized synthetic workflow is depicted below.
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Conceptual Synthetic Workflow for 6-epi-Medroxyprogesterone-d3 17-Acetate

17α-Hydroxyprogesterone

Protection of functional groups

Introduction of 6β-methyl group

Deprotection

Acetylation with deuterated acetic anhydride

Purification and Characterization

6-epi-Medroxyprogesterone-d3 17-Acetate
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LC-MS/MS Workflow for Impurity Quantification

Sample Preparation
(with labeled internal standard)

HPLC Separation

Mass Spectrometry Detection
(SRM Mode)

Data Analysis
(Ratio of Analyte to IS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.pharmaffiliates.com/en/6-epi-medroxy-progesterone-d3-17-acetate-pasti058000.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7322552/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7322552/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7322552/
https://www.benchchem.com/product/b1158034#6-epi-medroxy-progesterone-d3-17-acetate-as-a-labeled-epimer
https://www.benchchem.com/product/b1158034#6-epi-medroxy-progesterone-d3-17-acetate-as-a-labeled-epimer
https://www.benchchem.com/product/b1158034#6-epi-medroxy-progesterone-d3-17-acetate-as-a-labeled-epimer
https://www.benchchem.com/product/b1158034#6-epi-medroxy-progesterone-d3-17-acetate-as-a-labeled-epimer
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1158034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

